Cas no 497060-14-7 (1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one)
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
-
- MDL: MFCD01567533
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162936-1 g |
1-Benzo[d]1,3-dioxolen-5-yl-2,6,6-trimethyl-5,6,7-trihydroindol-4-one |
497060-14-7 | 1g |
€211.30 | 2022-09-01 | ||
| abcr | AB162936-5 g |
1-Benzo[d]1,3-dioxolen-5-yl-2,6,6-trimethyl-5,6,7-trihydroindol-4-one |
497060-14-7 | 5g |
€377.50 | 2022-09-01 | ||
| abcr | AB162936-10 g |
1-Benzo[d]1,3-dioxolen-5-yl-2,6,6-trimethyl-5,6,7-trihydroindol-4-one |
497060-14-7 | 10g |
€482.50 | 2022-09-01 | ||
| Key Organics Ltd | MS-7796-1MG |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one |
497060-14-7 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7796-5MG |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one |
497060-14-7 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7796-10MG |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one |
497060-14-7 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7796-20MG |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one |
497060-14-7 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-7796-0.5G |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one |
497060-14-7 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| abcr | AB162936-1g |
1-Benzo[d]1,3-dioxolen-5-yl-2,6,6-trimethyl-5,6,7-trihydroindol-4-one |
497060-14-7 | 1g |
€211.30 | 2023-09-16 | ||
| abcr | AB162936-5g |
1-Benzo[d]1,3-dioxolen-5-yl-2,6,6-trimethyl-5,6,7-trihydroindol-4-one |
497060-14-7 | 5g |
€377.50 | 2023-09-16 |
1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
Comprehensive Analysis of 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 497060-14-7)
The compound 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 497060-14-7) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its complex structure, featuring a benzodioxole moiety fused with a tetrahydroindolone core, makes it a valuable scaffold for drug discovery and biochemical research. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its resemblance to naturally occurring alkaloids and other bioactive compounds.
In recent years, the demand for novel heterocyclic compounds like 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one has surged, driven by advancements in synthetic methodologies and high-throughput screening technologies. This compound’s CAS No. 497060-14-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its benzodioxolyl and trimethyl-tetrahydroindolone groups are key structural features that contribute to its stability and reactivity, making it a versatile intermediate in organic synthesis.
One of the most discussed topics in contemporary chemistry is the role of such hybrid structures in drug design. The 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one framework is often compared to other privileged scaffolds due to its potential to interact with multiple biological targets. For instance, its benzodioxole component is known for its ability to enhance pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for developing orally bioavailable therapeutics.
Another area of interest is the synthetic accessibility of CAS No. 497060-14-7. Chemists are exploring efficient routes to synthesize this compound, often leveraging catalytic asymmetric methods to achieve high enantiopurity. The tetrahydroindolone core, in particular, presents opportunities for stereoselective functionalization, which is a hot topic in modern synthetic organic chemistry. Researchers are also investigating its derivatives for their potential as enzyme inhibitors or receptor modulators, aligning with the growing trend of targeted therapy development.
From an industrial perspective, 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one is gaining traction as a building block for specialty chemicals. Its unique structural attributes make it suitable for applications in agrochemicals, materials science, and even fragrance chemistry. The compound’s CAS No. 497060-14-7 is often referenced in patent filings, underscoring its commercial potential. Companies are investing in scalable synthesis protocols to meet the rising demand for such high-value intermediates.
Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthetic routes for 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one, minimizing waste and hazardous byproducts. This aligns with global trends toward eco-friendly manufacturing processes, a topic frequently searched in scientific and industrial forums.
In summary, 1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 497060-14-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with its structural complexity, make it a subject of ongoing research and innovation. As scientific inquiries into its properties and utilities expand, this compound is poised to play a pivotal role in the next generation of chemical and pharmaceutical advancements.
497060-14-7 (1-(2H-1,3-benzodioxol-5-yl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)